Cas no 2250279-81-1 (Atuveciclib S-Enantiomer)

• Product Name: Atuveciclib S-Enantiomer
• CAS No: 2250279-81-1
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.431225299835
• CID: 5518980
• PubChem ID: 71618220
• Update Time: 2023-05-19

Atuveciclib S-Enantiomer Chemical and Physical Properties

Names and Identifiers

• 1414943-88-6
• Atuveciclib (Racemate)
• 1414943-91-1
• (-)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• NSC786098
• CHEMBL4286578
• Atuveciclib Racemate; BAY-1143572 Racemate
• CS-6307
• BAY 1143572
• (S)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• BCP30202
• Atuveciclib Racemate
• (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• Atuveciclib (BAY-1143572)
• MFCD30502894
• BAY1143572
• US9669034, 4 (+)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine:enantiomer2
• 1,3,5-Triazin-2-amine, 4-(4-fluoro-2-methoxyphenyl)-N-[3-[(S-methylsulfonimidoyl)methyl]phenyl]-
• D80409
• US9669034, 2 (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• MS-26405
• BDBM168383
• NCGC00475726-01
• BDBM168385
• BAY-1143572
• BDBM168384
• SB19757
• (3-((4-(4-fluoro-2-methoxyphenyl)-1,3,5-triazin-2-yl)amino)benzyl)(imino)(methyl)-l6-sulfanone
• 2250279-81-1
• NSC-786098
• HY-12871
• s8727
• 1414943-94-4;Atuveciclib;BAY-1143572 Racemate; BAY1143572; BAY 1143572; BAY-1143572
• BAY-1143572 Racemate
• SCHEMBL14061694
• US9669034, 3 (−)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine;enantiomer1
• 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• EX-A2917
• Atuveciclib S-Enantiomer

• Inchi： 1S/C18H18FN5O2S/c1-26-16-9-13(19)6-7-15(16)17-21-11-22-18(24-17)23-14-5-3-4-12(8-14)10-27(2,20)25/h3-9,11,20H,10H2,1-2H3,(H,21,22,23,24)
• InChI Key： ACWKGTGIJRCOOM-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC=C(C=1)NC1N=CN=C(C2C=CC(=CC=2OC)F)N=1)(=N)=O

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų